![molecular formula C20H24O7 B1237466 Erlancorin CAS No. 65522-32-9](/img/structure/B1237466.png)
Erlancorin
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Overview
Description
Erlancorin is a natural product found in Gutenbergia cordifolia with data available.
Scientific Research Applications
Mitigating Photosensitivity in Erythropoietic Protoporphyria
Erlancorin has shown potential in mitigating photosensitivity in patients with Erythropoietic Protoporphyria (EPP). A study demonstrated that this compound's analog, Afamelanotide, effectively prevents symptoms in EPP patients by promoting melanin synthesis and increasing skin pigmentation, thus enhancing tolerance to natural sunlight (Harms et al., 2009).
Efficacy in Erythropoietic Protoporphyria Treatment
Afamelanotide, a synthetic α-melanocyte stimulating hormone analog, has been approved as the first effective medical treatment for EPP. Clinical studies have shown significant increases in sunlight exposure tolerance and quality of life improvements for EPP patients treated with Afamelanotide (Wensink et al., 2021).
Potential in Cardiovascular Therapy
Studies have also explored the potential of phytoestrogens like α-zearalanol, structurally related to this compound, in cardiovascular therapy. These phytoestrogens could offer a "safe estrogen" alternative with less risk of tumorogenesis compared to traditional estrogen replacement therapy, especially in atherosclerotic development (Dai et al., 2004).
Treatment of Female Sexual Dysfunctions
This compound analogs like Bremelanotide have been investigated for treating female sexual dysfunctions. Clinical trials suggest its efficacy in enhancing sexual desire and arousal in premenopausal women, offering a new therapeutic avenue for sexual dysfunctions (Clayton et al., 2016).
Exploring Estrogenic Effects
Research on compounds structurally similar to this compound, like Glabridin from licorice root, has highlighted their potential as estrogen replacement therapies. These compounds activate estrogen receptors and could serve as safer alternatives to conventional estrogen therapies (Poh et al., 2015).
properties
CAS RN |
65522-32-9 |
---|---|
Molecular Formula |
C20H24O7 |
Molecular Weight |
376.4 g/mol |
IUPAC Name |
[(1R,2R,6S,7S,9S,11S,12S)-11-hydroxy-4-methyl-10,15-dimethylidene-14-oxo-5,8,13-trioxatetracyclo[10.3.0.04,6.07,9]pentadecan-2-yl] (Z)-2-methylbut-2-enoate |
InChI |
InChI=1S/C20H24O7/c1-6-8(2)18(22)24-11-7-20(5)17(27-20)16-14(25-16)10(4)13(21)15-12(11)9(3)19(23)26-15/h6,11-17,21H,3-4,7H2,1-2,5H3/b8-6-/t11-,12-,13+,14+,15+,16+,17+,20?/m1/s1 |
InChI Key |
RKAXEWSQYMGBAP-QWWMICPUSA-N |
Isomeric SMILES |
C/C=C(/C)\C(=O)O[C@@H]1CC2([C@@H](O2)[C@@H]3[C@@H](O3)C(=C)[C@@H]([C@@H]4[C@@H]1C(=C)C(=O)O4)O)C |
SMILES |
CC=C(C)C(=O)OC1CC2(C(O2)C3C(O3)C(=C)C(C4C1C(=C)C(=O)O4)O)C |
Canonical SMILES |
CC=C(C)C(=O)OC1CC2(C(O2)C3C(O3)C(=C)C(C4C1C(=C)C(=O)O4)O)C |
synonyms |
cordifene |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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